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Compound of Interest

Compound Name: 3,4-O-dimethylcedrusin

Cat. No.: B1220370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 3,4-O-dimethylcedrusin's performance in key

biological assays, positioning it against established alternatives. The data presented herein is

intended to support researchers and drug development professionals in evaluating its potential

as a therapeutic agent.

Performance Overview
3,4-O-Dimethylcedrusin, a dihydrobenzofuran neolignan, has demonstrated noteworthy

activity as a phosphodiesterase 4 (PDE4) inhibitor, a key target in inflammatory diseases. This

section benchmarks its performance against well-characterized PDE4 inhibitors, Apremilast

and Rolipram. Due to the limited availability of public data on 3,4-O-dimethylcedrusin in

antioxidant and cytotoxicity assays, performance data for structurally related

dihydrobenzofuran neolignans are provided as a proxy to infer potential activity.

Table 1: PDE4 Inhibition
Compound Target IC50 (µM) Source

3,4-O-

Dimethylcedrusin
PDE4 3.26 ± 0.28 [1]

Apremilast PDE4 ~0.074 [2]

Rolipram PDE4B 0.130 [3][4]
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IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Table 2: Antioxidant Activity (DPPH Radical Scavenging
Assay)

Compound/Extract IC50/EC50 (µg/mL) Source

Dihydrobenzofuran Neolignans

(from Prunus tomentosa)

Not specified, but showed

activity
[5][6]

Cedrus brevifolia bark extract

(rich in related compounds)
13.9 ± 0.3 (EC50) [7]

Cedrus atlantica Essential Oil 54.19 ± 5.86 [8]

IC50/EC50: The concentration of a substance required to scavenge 50% of the DPPH radicals.

Table 3: Antioxidant Activity (ABTS Radical Scavenging
Assay)

Compound/Extract IC50/EC50 (µg/mL) Source

Dihydrobenzofuran Neolignans

(from Prunus tomentosa)

Not specified, but showed

activity
[5][6]

Cedrus brevifolia bark extract

(rich in related compounds)
2.3 ± 0.0 (EC50) [7]

Cedrus atlantica Essential Oil 54.19 ± 5.86 [8]

IC50/EC50: The concentration of a substance required to scavenge 50% of the ABTS radicals.

Table 4: Cytotoxicity (MTT Assay against various cancer
cell lines)
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Compound Class Cell Line IC50 (µM) Source

Dihydrobenzofuran

Neolignans (from

Mappianthus iodoies)

HL-60, SMMC-7721,

A-549, MCF-7, SW-

480

0.16 to 18.62 [9]

Dihydrobenzofuran

Neolignans (from

Myristica fragrans)

KB, NCI-H187 5.9 to 6.3 [10]

IC50: The concentration of a substance required to reduce the viability of cultured cells by 50%.

Signaling Pathway and Experimental Workflows
To visually represent the mechanism of action and experimental procedures, the following

diagrams are provided.
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Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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